6-(mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid
6-(mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
150198-30-4
VCID:
VC0116317
InChI:
InChI=1S/C13H23NO3S2/c15-12-10(8-18)6-4-2-1-3-5-7-19-9-11(14-12)13(16)17/h10-11,18H,1-9H2,(H,14,15)(H,16,17)/t10-,11+/m1/s1
SMILES:
C1CCCC(C(=O)NC(CSCCC1)C(=O)O)CS
Molecular Formula:
C13H23NO3S2
Molecular Weight:
305.5 g/mol
6-(mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid
CAS No.: 150198-30-4
Main Products
VCID: VC0116317
Molecular Formula: C13H23NO3S2
Molecular Weight: 305.5 g/mol
| CAS No. | 150198-30-4 |
|---|---|
| Product Name | 6-(mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid |
| Molecular Formula | C13H23NO3S2 |
| Molecular Weight | 305.5 g/mol |
| IUPAC Name | (3R,6S)-5-oxo-6-(sulfanylmethyl)-1-thia-4-azacyclotridecane-3-carboxylic acid |
| Standard InChI | InChI=1S/C13H23NO3S2/c15-12-10(8-18)6-4-2-1-3-5-7-19-9-11(14-12)13(16)17/h10-11,18H,1-9H2,(H,14,15)(H,16,17)/t10-,11+/m1/s1 |
| Standard InChIKey | IEXLNMCXTFFDIL-UHFFFAOYSA-N |
| Isomeric SMILES | C1CCC[C@@H](C(=O)N[C@@H](CSCCC1)C(=O)O)CS |
| SMILES | C1CCCC(C(=O)NC(CSCCC1)C(=O)O)CS |
| Canonical SMILES | C1CCCC(C(=O)NC(CSCCC1)C(=O)O)CS |
| Synonyms | 6-(mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid 6-(mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid, (3R-(3R*,6R*))-isomer 6-SMOTATCA |
| PubChem Compound | 3081319 |
| Last Modified | Nov 11 2021 |
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